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Compound of Interest

Compound Name: (R)-1-Cbz-3-aminopiperidine

Cat. No.: B1270722

For Researchers, Scientists, and Drug Development Professionals

(R)-1-Boc-3-aminopiperidine is a chiral building block of significant interest in pharmaceutical
development due to its integral role in the synthesis of a variety of therapeutic agents. Its
piperidine scaffold is a common motif in numerous biologically active compounds, and the
chiral amine at the 3-position is crucial for the specific interactions of these drugs with their
biological targets. The tert-butoxycarbonyl (Boc) protecting group enhances its stability and
allows for controlled reactions during complex syntheses.[1][2]

This document provides detailed application notes, experimental protocols, and quantitative
data for the use of (R)-1-Boc-3-aminopiperidine in the development of key pharmaceuticals,
including Dipeptidyl Peptidase-4 (DPP-4) inhibitors for type 2 diabetes and Poly (ADP-ribose)
polymerase (PARP) inhibitors for cancer therapy.

Applications in Drug Development

(R)-1-Boc-3-aminopiperidine is a key intermediate in the synthesis of several marketed drugs.
Its primary applications are in the development of:

o DPP-4 Inhibitors: This class of oral antidiabetic drugs works by blocking the DPP-4 enzyme,
which inactivates incretin hormones like GLP-1. This leads to increased insulin secretion and
reduced glucagon levels in a glucose-dependent manner. (R)-1-Boc-3-aminopiperidine is a
crucial component for drugs like:
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o Alogliptin: A potent and selective DPP-4 inhibitor for the treatment of type 2 diabetes.[2][3]
[41[5]

o Linagliptin: Another highly effective DPP-4 inhibitor used to manage type 2 diabetes.[1][2]

o PARP Inhibitors: These drugs are targeted cancer therapies that exploit deficiencies in DNA
repair mechanisms in tumor cells. (R)-1-Boc-3-aminopiperidine is used in the synthesis of:

o Niraparib: A potent PARP-1 and PARP-2 inhibitor approved for the treatment of certain
types of ovarian, fallopian tube, and peritoneal cancer.[6]

The general workflow for utilizing (R)-1-Boc-3-aminopiperidine in drug synthesis involves its
coupling with a core scaffold of the target molecule, followed by deprotection of the Boc group
and subsequent reaction steps to yield the final active pharmaceutical ingredient (API).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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